Cas no 1241547-34-1 (N-(1-cyanocyclohexyl)-N-methyl-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamide
• CAS No: 1241547-34-1
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 6420961
• PubChem ID: 47025972
• Update Time: 2025-05-18

N-(1-cyanocyclohexyl)-N-methyl-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-N-methyl-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)acetamide
• AKOS034230857
• N-(1-cyanocyclohexyl)-N-methyl-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamide
• EN300-26681327
• 1241547-34-1
• Z360885354

• Inchi： 1S/C16H19N5O2/c1-19(16(12-17)8-4-2-5-9-16)14(22)11-21-15(23)20-10-6-3-7-13(20)18-21/h3,6-7,10H,2,4-5,8-9,11H2,1H3
• InChI Key： WFJRPFDBKNYXEQ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(N2C=CC=CC2=N1)=O)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 313.15387487g/mol
• Monoisotopic Mass: 313.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80Ų

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamide

Comprehensive Analysis of N-(1-cyanocyclohexyl)-N-methyl-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamide (CAS 1241547-34-1)

N-(1-cyanocyclohexyl)-N-methyl-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamide (CAS 1241547-34-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazolopyridine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and binding affinities, making it a subject of study in drug discovery and development.

The compound's structure features a cyanocyclohexyl group attached to a methylacetamide backbone, further linked to a triazolopyridine moiety. This combination of functional groups contributes to its potential as a small-molecule modulator in various biochemical pathways. Recent studies have explored its role in enzyme inhibition and receptor targeting, aligning with current trends in precision medicine and personalized therapeutics.

In the context of AI-driven drug discovery, N-(1-cyanocyclohexyl)-N-methyl-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamide has been a focus of computational modeling efforts. Researchers utilize machine learning algorithms to predict its pharmacokinetic properties and toxicity profiles, addressing common queries such as "How do triazolopyridine derivatives interact with biological systems?" and "What are the potential applications of cyanocyclohexyl-containing compounds?" These investigations are critical for optimizing its drug-likeness and bioavailability.

The synthesis of CAS 1241547-34-1 involves multi-step organic reactions, including cyclization and amide coupling strategies. Its purity and stability are crucial for research applications, prompting discussions on analytical characterization techniques like HPLC and mass spectrometry. These topics resonate with laboratory professionals searching for "best practices in heterocyclic compound analysis" or "methods for characterizing complex acetamide derivatives."

From a green chemistry perspective, recent innovations have explored eco-friendly synthesis routes for triazolopyridine-based compounds. This aligns with the growing demand for sustainable pharmaceutical manufacturing—a hot topic in both academic and industrial circles. The compound's structure-activity relationships (SAR) are also being investigated to develop more potent analogs with improved therapeutic indices.

In biochemical assays, N-(1-cyanocyclohexyl)-N-methyl-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}acetamide has shown promise in modulating specific cell signaling pathways. Its mechanism of action is frequently compared to other nitrogen-containing heterocycles, a comparison often searched by medicinal chemists. The compound's logP and solubility parameters are additionally critical for formulation scientists optimizing drug delivery systems.

As research progresses, CAS 1241547-34-1 continues to be a valuable tool for understanding molecular recognition processes. Its applications span from basic research to applied pharmacology, addressing contemporary questions about targeted therapy design. With the rise of computational chemistry tools, virtual screening of similar compounds has become a popular approach, further highlighting the relevance of this triazolopyridine acetamide derivative in modern drug development pipelines.